Cas no 855633-82-8 (3-(2-Methylbenzoyl)quinoline)

• Product Name: 3-(2-Methylbenzoyl)quinoline
• CAS No: 855633-82-8
• MF: C₁₇H₁₃NO
• MW: 247.291224241257
• MDL: MFCD12877739
• CID: 4787492
• Update Time: 2026-02-27

3-(2-Methylbenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methylbenzoyl)quinoline
• Quinolin-3-yl(o-tolyl)methanone

• MDL： MFCD12877739
• Inchi： 1S/C17H13NO/c1-12-6-2-4-8-15(12)17(19)14-10-13-7-3-5-9-16(13)18-11-14/h2-11H,1H3
• InChI Key： JRWUBZOTSZCQAI-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C2C=CC=CC2=C1)C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 3-(2-Methylbenzoyl)quinoline

3-(2-Methylbenzoyl)quinoline: An Overview of CAS No. 855633-82-8

3-(2-Methylbenzoyl)quinoline, a compound with the CAS number 855633-82-8, is a significant molecule in the field of medicinal chemistry and pharmaceutical research. This quinoline derivative has garnered attention due to its potential therapeutic applications and unique structural properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with 3-(2-Methylbenzoyl)quinoline.

The chemical structure of 3-(2-Methylbenzoyl)quinoline is characterized by a quinoline ring system fused with a 2-methylbenzoyl group. The quinoline moiety, a heterocyclic aromatic compound, is known for its diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The addition of the 2-methylbenzoyl group introduces additional functional groups that can influence the compound's pharmacological profile and reactivity.

Synthesis of 3-(2-Methylbenzoyl)quinoline can be achieved through various methods, including condensation reactions and electrophilic aromatic substitution. One common approach involves the reaction of 2-methylbenzoic acid with 3-quinolinecarbaldehyde in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This method yields high purity and yield, making it suitable for both laboratory-scale synthesis and potential industrial production.

In recent years, 3-(2-Methylbenzoyl)quinoline has been the subject of numerous studies exploring its biological activities. One notable area of research is its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Beyond its anticancer properties, 3-(2-Methylbenzoyl)quinoline has also been investigated for its antimicrobial activity. Research has demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The exact mechanism by which it exerts its antibacterial effects is still under investigation, but it is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The pharmacokinetic properties of 3-(2-Methylbenzoyl)quinoline are another important aspect of its evaluation as a potential therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for drug development.

In addition to its direct therapeutic applications, 3-(2-Methylbenzoyl)quinoline has also been used as a building block in the synthesis of more complex molecules with enhanced biological activities. For example, researchers have synthesized derivatives by modifying the 2-methylbenzoyl group or introducing additional functional groups to the quinoline ring. These derivatives have shown improved potency and selectivity in various biological assays.

The safety profile of 3-(2-Methylbenzoyl)quinoline is an important consideration for its potential use in clinical settings. Preclinical studies have indicated that this compound has low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety in humans.

In conclusion, 3-(2-Methylbenzoyl)quinoline, identified by CAS number 855633-82-8, is a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for use in drug development. As our understanding of this compound deepens, it holds significant promise for advancing treatments in areas such as cancer and infectious diseases.